Cas no 51503-09-4 ((3-tert-butylphenyl)methanol)

• Product Name: (3-tert-butylphenyl)methanol
• CAS No: 51503-09-4
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD11111045
• CID: 1085071
• PubChem ID: 19028489
• Update Time: 2025-04-23

(3-tert-butylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(tert-Butyl)phenyl)methanol
• (3-tert-butylphenyl)methanol
• 3-tert-butylbenzyl alcohol
• BCA50309
• EN300-1865790
• SB84495
• AKOS006308203
• RIKYKLGLLTYYPM-UHFFFAOYSA-N
• 51503-09-4
• TS-02202
• CS-0379588
• Benzenemethanol, 3-(1,1-dimethylethyl)-
• SCHEMBL2600025

• MDL： MFCD11111045
• Inchi： 1S/C11H16O/c1-11(2,3)10-6-4-5-9(7-10)8-12/h4-7,12H,8H2,1-3H3
• InChI Key： RIKYKLGLLTYYPM-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (3-tert-butylphenyl)methanol

Introduction to (3-(tert-Butyl)phenyl)methanol (CAS No. 51503-09-4)

(3-(tert-Butyl)phenyl)methanol, with the CAS number 51503-09-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered considerable attention due to its potential applications in various chemical and biological processes.

The molecular structure of (3-(tert-Butyl)phenyl)methanol consists of a phenyl ring substituted with a tert-butyl group at the 3-position, linked to a hydroxymethyl group. This configuration imparts specific electronic and steric properties that make it a valuable intermediate in synthetic chemistry. The presence of the hydroxymethyl group enhances its reactivity, allowing for further functionalization and integration into more complex molecular frameworks.

In recent years, research has highlighted the utility of (3-(tert-Butyl)phenyl)methanol in the development of novel pharmaceutical agents. Its structural motif is reminiscent of many bioactive molecules, suggesting potential roles in drug design and discovery. For instance, studies have explored its derivatives as candidates for inhibiting specific enzymatic pathways implicated in various diseases.

One particularly intriguing area of research involves the use of (3-(tert-Butyl)phenyl)methanol as a precursor in the synthesis of ligands for metal-organic frameworks (MOFs). MOFs are highly porous materials that have applications in gas storage, separation technologies, and catalysis. The tert-butyl group in (3-(tert-Butyl)phenyl)methanol provides steric hindrance, which can be leveraged to fine-tune the porosity and selectivity of MOFs, making them more effective for specific applications.

The pharmaceutical industry has also shown interest in (3-(tert-Butyl)phenyl)methanol due to its potential as a chiral building block. Chirality is a critical factor in drug efficacy and safety, with many therapeutic agents being enantiomerically pure. The synthesis of chiral compounds often requires specialized methodologies, and (3-(tert-Butyl)phenyl)methanol offers a versatile platform for exploring such transformations.

Recent advancements in computational chemistry have further enhanced the understanding of (3-(tert-Butyl)phenyl)methanol's reactivity. Molecular modeling studies have provided insights into how this compound interacts with biological targets, shedding light on its potential pharmacological effects. These simulations have been instrumental in guiding experimental efforts, reducing trial-and-error approaches and accelerating the discovery process.

The synthesis of derivatives of (3-(tert-Butyl)phenyl)methanol has also been explored for their material science applications. For example, researchers have investigated its incorporation into polymer matrices to enhance thermal stability or mechanical properties. The unique combination of hydrophobicity and steric bulk provided by the tert-butyl group makes it an attractive candidate for modifying polymer surfaces.

In conclusion, (3-(tert-Butyl)phenyl)methanol (CAS No. 51503-09-4) is a multifaceted compound with significant potential across multiple domains of chemistry and materials science. Its structural features enable diverse applications, from pharmaceutical development to advanced materials engineering. As research continues to uncover new methodologies and applications, the importance of this compound is likely to grow even further.